Cas no 20205-48-5 (7-azabicyclo[4.2.0]oct-3-en-8-one)

7-azabicyclo[4.2.0]oct-3-en-8-one structure
20205-48-5 structure
Product Name:7-azabicyclo[4.2.0]oct-3-en-8-one
CAS No:20205-48-5
MF:C7H9NO
MW:123.152461767197
MDL:MFCD00830733
CID:909252
PubChem ID:300278
Update Time:2025-07-28

7-azabicyclo[4.2.0]oct-3-en-8-one Chemical and Physical Properties

Names and Identifiers

    • 7-azabicyclo[4.2.0]oct-3-en-8-one
    • (+/-)-7-azabicyclo[4,2,0]oct-3-en-8-one
    • (1R*,6S*)-7-azabicyclo[4.2.0]oct-3-en-8-one
    • 7-Azabicyclo(4.2.0)oct-3-en-8-one
    • 7-Aza-bicyclo< 4.2.0> oct-3-en-8-on
    • 8-azabicyclo[4.2.0]oct-3-en-7-one
    • 8-oxo-7-azabicyclo< 4.2.0> oct-2-ene
    • 8-oxo-7-azabicyclo< 4.2.0> oct-3-ene
    • AC1L6VYX
    • CHEMBL361771
    • cis-7-azabicyclo[4.2.0]oct-3-en-8-one
    • CTK1A5646
    • NSC174620
    • SBB056302
    • SureCN5937964
    • 20205-48-5
    • TS-01629
    • 1,2,2a,3,6,6a-hexahydro-1-benzazet-2-one
    • (+/-)-7-azabicyclo[4.2.0]oct-3-en-8-one
    • CS-0056270
    • 7-Azabicyclo[4.2.0]octa-3,7-dien-8-ol
    • SCHEMBL5937964
    • NSC-174620
    • NSC 174620
    • 77131-40-9
    • AKOS006221679
    • W18792
    • 7-Azabicyclo[4.2.0]oct-3-en-8-one, (1R,6S)-rel-
    • DTXSID70942281
    • MFCD00830733
    • IHROAFZNBVGGFN-UHFFFAOYSA-N
    • 8-oxo-7-azabicyclo[4,2,0]oct-3-ene
    • MDL： MFCD00830733
    • Inchi： 1S/C7H9NO/c9-7-5-3-1-2-4-6(5)8-7/h1-2,5-6H,3-4H2,(H,8,9)
    • InChI Key： IHROAFZNBVGGFN-UHFFFAOYSA-N
    • SMILES： O=C1C2CC=CCC2N1

Computed Properties

  • Exact Mass: 123.06847
  • Monoisotopic Mass: 123.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Melting Point: 121.5 °C
  • PSA: 29.1

7-azabicyclo[4.2.0]oct-3-en-8-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM514213-1g
7-Azabicyclo[4.2.0]oct-3-en-8-one
 20205-48-5 95%
1g
 $395 2023-02-02
abcr
AB304605-1 g
(+/-)-7-Azabicyclo[4.2.0]oct-3-en-8-one; 98%
 20205-48-5
1 g
 €261.50 2023-07-19
abcr
AB304605-2,5 g
(+/-)-7-Azabicyclo[4.2.0]oct-3-en-8-one; 98%
 20205-48-5
2,5 g
 €524.00 2023-07-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLG1172-1G
7-azabicyclo[4.2.0]oct-3-en-8-one
 20205-48-5 95%
1g
 ￥ 1,788.00 2023-04-03
abcr
AB304605-1g
(+/-)-7-Azabicyclo[4.2.0]oct-3-en-8-one, 98%; .
 20205-48-5 98%
1g
 €335.00 2025-02-19
abcr
AB304605-2.52,5g
(+/-)-7-Azabicyclo[4.2.0]oct-3-en-8-one, 98%; .
 20205-48-5 98%
2.52,5g
 €524.00 2024-04-18
A2B Chem LLC
AB03501-1mg
7-Azabicyclo[4.2.0]oct-3-en-8-one
 20205-48-5
1mg
 $73.00 2024-04-20
A2B Chem LLC
AB03501-2mg
7-Azabicyclo[4.2.0]oct-3-en-8-one
 20205-48-5
2mg
 $86.00 2024-04-20
A2B Chem LLC
AB03501-3mg
7-Azabicyclo[4.2.0]oct-3-en-8-one
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 $105.00 2024-04-20
A2B Chem LLC
AB03501-5mg
7-Azabicyclo[4.2.0]oct-3-en-8-one
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7-azabicyclo[4.2.0]oct-3-en-8-one Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:20205-48-5)7-azabicyclo[4.2.0]oct-3-en-8-one
Order Number:A1077273
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:02
Price ($):359.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:20205-48-5)7-azabicyclo[4.2.0]oct-3-en-8-one
A1077273
Purity:99%
Quantity:1g
Price ($):359.0
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